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Compound of Interest

Compound Name: Ajicure MY 24

Cat. No.: B1179765 Get Quote

Technical Support Center: Ajicure MY-24 Cured
Composites
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals experiencing poor

adhesion in composites cured with Ajicure MY-24.

Troubleshooting Guide: Poor Adhesion
Poor adhesion between the composite layers or between the composite and a substrate can

manifest as delamination, cracking, or premature failure under stress. The following guide

provides a systematic approach to identifying and resolving common causes of poor adhesion

when using Ajicure MY-24.
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Start: Poor Adhesion Observed

Step 1: Review Substrate
Preparation Protocol

Is surface free of contaminants
(oils, dust, mold release agents)?

Action: Implement rigorous
cleaning/degreasing protocol.

No

Is substrate surface energy
appropriate for the epoxy system?

Yes

Action: Employ surface treatment
(plasma, corona, chemical etching)

to increase surface energy.

No

Step 2: Verify Curing
Parameters

Yes

Were recommended cure temperature
and time for Ajicure MY-24 followed?

Action: Optimize cure cycle.
Refer to Technical Data Sheet.

No

Step 3: Examine Formulation

Yes

Is the phr of Ajicure MY-24
within the recommended range?

Action: Adjust Ajicure MY-24
concentration.

No

Is an adhesion promoter
being used?

Yes

Action: Consider adding a suitable
adhesion promoter to the formulation.

No

End: Adhesion Improved

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for poor adhesion.
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Problem Potential Cause Recommended Action

Delamination between

composite layers

Incomplete wetting of the

reinforcement fibers by the

resin matrix.

- Ensure proper impregnation

of the fibers during lay-up. -

Consider a less viscous resin

system if possible.

Improper cure cycle leading to

residual stresses.

- Optimize the curing

temperature and ramp rates to

minimize stress build-up.

Lowering the curing

temperature can alleviate

internal stress due to cooling

shrinkage, resulting in high

adhesive strength.[1]

Poor adhesion to substrate

(e.g., metal, plastic)

Surface contamination of the

substrate.

- Thoroughly clean and

degrease the substrate surface

prior to bonding.[2][3][4]

Low surface energy of the

substrate.

- Increase the surface energy

of the substrate through

methods like plasma

treatment, corona treatment, or

the use of a suitable primer.

The quality of adhesive

bonding is highly dependent

on the adhesive's ability to wet

the substrate area, which

occurs when the substrate's

surface energy is greater than

the adhesive's surface energy.

[5]
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Mismatch in thermal expansion

coefficients.

- If possible, select a substrate

with a thermal expansion

coefficient closer to that of the

composite. - Use a flexible

adhesive layer to

accommodate the mismatch.

Cohesive failure within the

composite

Incomplete curing of the epoxy

matrix.

- Verify the recommended

dosage of Ajicure MY-24 and

the cure schedule

(temperature and time). Ajicure

MY-24 is often used at 15-25

phr as a hardener or 1-5 phr

as an accelerator.[6] - Ensure

uniform temperature

distribution during curing.

Voids or porosity in the

composite.

- Optimize the manufacturing

process (e.g., vacuum

bagging, autoclave pressure)

to minimize voids.

Frequently Asked Questions (FAQs)
Q1: What is the recommended curing schedule for Ajicure MY-24?

A1: Ajicure MY-24 is a latent curing agent that promotes and accelerates the polymerization of

epoxides at elevated temperatures, typically above 80°C.[6] A common starting point for curing

is 100°C for 60 minutes.[7] However, the optimal curing schedule can depend on the specific

epoxy resin system and the desired properties of the final composite. For detailed

recommendations, always refer to the technical data sheet provided by the manufacturer.

Q2: How does the concentration of Ajicure MY-24 affect adhesion?

A2: The concentration of Ajicure MY-24, typically measured in parts per hundred resin (phr), is

critical for achieving optimal curing and adhesion. An insufficient amount may lead to

incomplete curing and poor mechanical properties, including adhesion. Conversely, an
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excessive amount can potentially make the cured resin brittle. The recommended usage is

typically between 15-25 phr when used as a hardener and 1-5 phr when used as an

accelerator with a liquid epoxy resin.[6]

Q3: Can Ajicure MY-24 be used with adhesion promoters?

A3: Yes, adhesion promoters can be used in conjunction with Ajicure MY-24 to enhance

bonding, particularly to substrates with low surface energy.[8][9][10] Adhesion promoters are

chemical compounds that act as an interface between the substrate and the epoxy matrix,

improving the wetting and chemical bonding across the interface. The choice of adhesion

promoter will depend on the substrate material and the epoxy formulation.

Q4: What is the pot life of an epoxy system containing Ajicure MY-24?

A4: Ajicure MY-24 is designed to create one-component epoxy resin compounds with a long

shelf life.[6] When mixed with a liquid Bisphenol A epoxy resin, a formulation containing Ajicure

MY-24 can have a pot life of up to 3 months when stored at 40°C.[7][11] This extended pot life

is due to the latency of Ajicure MY-24, which is largely insoluble in the epoxy resin at room

temperature and only becomes reactive upon heating.[11]

Q5: How should the substrate surface be prepared for bonding with an Ajicure MY-24 cured

composite?

A5: Proper surface preparation is crucial for good adhesion.[12] The substrate should be clean,

dry, and free of any contaminants such as oil, grease, dust, or mold release agents.[2][4] For

non-porous surfaces like metals and plastics, mechanical abrasion (e.g., sandblasting,

grinding) followed by solvent wiping is often recommended to create a fresh, active surface and

increase surface roughness.[3] For some substrates, chemical treatments or the application of

a primer may be necessary to achieve optimal adhesion.

Experimental Protocols
Protocol 1: Surface Energy Measurement of Substrate
Objective: To determine if the substrate has sufficient surface energy for good wetting by the

epoxy resin.
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Methodology:

Contact Angle Measurement: Use a goniometer to measure the contact angle of a series of

test liquids with known surface tensions on the substrate surface.

Data Analysis: Plot the cosine of the contact angle against the surface tension of the test

liquids.

Critical Surface Energy Determination: Extrapolate the line to a cosine value of 1 to

determine the critical surface energy of the substrate. A higher critical surface energy

generally indicates better wettability.

Experimental Workflow for Surface Energy Measurement

Start: Prepare Substrate Sample

Dispense droplets of
known surface tension liquids

Measure contact angle
using a goniometer

Plot cos(θ) vs. Surface Tension

Extrapolate to cos(θ) = 1

End: Determine Critical
Surface Energy
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Caption: Workflow for determining substrate surface energy.

Protocol 2: Lap Shear Adhesion Test
Objective: To quantitatively measure the adhesive strength of the bond between the composite

and a substrate.

Methodology:

Specimen Preparation: Prepare single-lap-joint specimens according to a standard test

method (e.g., ASTM D1002 for metals or ASTM D3163 for plastics).

Bonding: Apply the Ajicure MY-24 formulated epoxy adhesive to the overlap area of the two

substrate pieces and cure according to the optimized schedule.

Testing: Use a universal testing machine to apply a tensile force to the specimen until failure.

Data Analysis: Record the maximum load at failure and calculate the shear strength by

dividing the maximum load by the bond area.

Parameter Description

Specimen Geometry Single-lap-joint

Testing Standard ASTM D1002 (metals), ASTM D3163 (plastics)

Test Equipment Universal Testing Machine

Output Shear Strength (MPa or psi)

Signaling Pathway for Epoxy Curing with Ajicure
MY-24
Ajicure MY-24, an amine adduct-based latent curing agent, accelerates the polymerization of

epoxy resins, often in the presence of an acid anhydride co-hardener. The curing process is

thermally initiated.
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Caption: Curing mechanism of epoxy with Ajicure MY-24.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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24-cured-composites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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